Ampgd

• CAS RN: 123954-01-8
• Molecular Formula: C24H32O9
• Molecular Weight: 464.5 g/mol
• IUPAC Name: (3R,4S,5R,6R)-6-(hydroxymethyl)-3-[3-(3'-methoxyspiro[adamantane-2,4'-dioxetane]-3'-yl)phenyl]oxane-2,3,4,5-tetrol
• InChI: InChI=1S/C24H32O9/c1-30-24(23(32-33-24)16-6-12-5-13(8-16)9-17(23)7-12)15-4-2-3-14(10-15)22(29)20(27)19(26)18(11-25)31-21(22)28/h2-4,10,12-13,16-21,25-29H,5-9,11H2,1H3/t12?,13?,16?,17?,18-,19+,20+,21?,22-,23?,24?/m1/s1
• InChI Key: ZIOCTOWDUYBVCA-ZOWZHXDVSA-N
• Isomeric SMILES: COC1(C2(C3CC4CC(C3)CC2C4)OO1)C5=CC=CC(=C5)[C@]6([C@H]([C@H]([C@H](OC6O)CO)O)O)O
• SMILES: COC1(C2(C3CC4CC(C3)CC2C4)OO1)C5=CC=CC(=C5)C6(C(C(C(OC6O)CO)O)O)O
• synonyms: 3-(4-methoxyspiro(1,2-dioxetane-3,2'-tricyclo(3.3.1.1(3,7))decan)-4-yl)phenylgalactopyranoside; AMPGD

Description

AMPD (adenosine monophosphate deaminase) is an enzyme that plays a crucial role in energy metabolism. It is responsible for the conversion of adenosine monophosphate (AMP) to inosine monophosphate (IMP), which is a vital step in the purine nucleotide cycle. The enzyme is found in various tissues, including skeletal muscle, liver, and brain.

Mechanism of Action

AmpgdD catalyzes the deamination of Ampgd to IMP, which is then converted to adenosine by the enzyme adenosine deaminase. The reaction is a critical step in the purine nucleotide cycle, which regulates the synthesis and degradation of purine nucleotides. The cycle is essential for the maintenance of cellular energy levels and the regulation of various metabolic pathways.
Biochemical and Physiological Effects:
AmpgdD plays a crucial role in energy metabolism by regulating the levels of Ampgd and ATP in cells. Alterations in AmpgdD activity can lead to changes in the levels of these nucleotides, which can affect cellular energy levels and metabolic pathways. Studies have also shown that AmpgdD is involved in the regulation of skeletal muscle glucose uptake and glycogen synthesis.

Advantages and Limitations for Lab Experiments

AmpgdD is a useful enzyme for laboratory experiments due to its well-characterized biochemical properties and its involvement in various physiological processes. However, there are limitations to its use, including the need for specialized equipment and expertise in protein purification and characterization.

Future Directions

There are several future directions for research on AmpgdD, including the development of new therapeutic strategies for metabolic disorders, the identification of new AmpgdD inhibitors and activators, and the elucidation of the role of AmpgdD in various physiological processes. Additionally, further studies are needed to understand the regulation of AmpgdD activity and its interactions with other enzymes and signaling pathways.
Conclusion:
AmpgdD is a critical enzyme involved in energy metabolism and the regulation of various physiological processes. Its well-characterized biochemical properties and involvement in metabolic disorders make it a useful target for therapeutic interventions. Future research on AmpgdD will provide valuable insights into cellular energy metabolism and the development of new therapies for metabolic disorders.

Synthesis Methods

AmpgdD can be synthesized using a variety of methods, including recombinant DNA technology, protein purification, and enzyme activity assays. The most common method involves the expression of the AmpgdD gene in bacterial or mammalian cells, followed by protein purification and characterization.

Scientific Research Applications

AmpgdD has been the subject of extensive scientific research due to its involvement in various physiological and pathological processes. Studies have shown that alterations in AmpgdD activity can lead to metabolic disorders such as gout, myopathy, and ischemic heart disease. Therefore, understanding the mechanism of action of AmpgdD is essential for the development of new therapeutic strategies.